Oxibendazole-d7

Specification

• CAS No.: 1173019-44-7
• Molecular Formula: C12H15N3O3
• Molecular Weight: 256.313
• IUPAC Name: methyl N-[6-(1,1,2,2,3,3,3-heptadeuteriopropoxy)-1H-benzimidazol-2-yl]carbamate
• Standard InChI: InChI=1S/C12H15N3O3/c1-3-6-18-8-4-5-9-10(7-8)14-11(13-9)15-12(16)17-2/h4-5,7H,3,6H2,1-2H3,(H2,13,14,15,16)/i1D3,3D2,6D2
• Standard InChI Key: RAOCRURYZCVHMG-JOMZKNQJSA-N
• SMILES: CCCOC1=CC2=C(C=C1)N=C(N2)NC(=O)OC

Introduction

Chemical and Physical Properties

Oxibendazole-d7 possesses specific chemical and physical properties that make it valuable for analytical applications. These properties include its molecular structure, stability characteristics, and analytical parameters that distinguish it from non-deuterated oxibendazole.

Molecular Structure and Formula

The molecular structure of Oxibendazole-d7 is characterized by the replacement of seven hydrogen atoms with deuterium atoms in the propoxy side chain. This results in a formula of C12H8D7N3O3, with a molecular weight of 256.31 g/mol. The compound maintains the benzimidazole core structure that is characteristic of many anthelmintic medications.

Table 1: Chemical Identity Properties of Oxibendazole-d7

Property	Value
CAS Number	1173019-44-7
Molecular Formula	C12H8D7N3O3
Molecular Weight	256.31 g/mol
IUPAC Name	methyl N-[6-(1,1,2,2,3,3,3-heptadeuteriopropoxy)-1H-benzimidazol-2-yl]carbamate
Mass Shift	M+7

Structural Representation

The structural representation of Oxibendazole-d7 can be expressed using various notations, including SMILES and InChI, which provide standardized methods for encoding the molecular structure in text format. The SMILES notation is: [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])Oc1ccc2[nH]c(NC(=O)OC)nc2c1. This notation precisely identifies the positions of the seven deuterium atoms within the molecular structure.

Physical Properties and Stability

Oxibendazole-d7 is classified as a combustible solid with specific storage requirements. For optimal stability and shelf life, it should be stored at -20°C. The compound has a limited shelf life, and expiry dates are typically provided on the product label. The deuteration of the propoxy group enhances the compound's metabolic stability compared to non-deuterated oxibendazole, which is advantageous for analytical applications.

Analytical Applications and Research Significance

Oxibendazole-d7 serves critical functions in analytical chemistry, particularly in the fields of veterinary medicine, pharmacokinetics, and food safety. Its unique properties make it especially valuable for specific research applications.

Use as an Analytical Standard

The primary application of Oxibendazole-d7 is as an analytical standard for the quantitative determination of oxibendazole in various matrices. It is particularly valuable in food safety testing, where it serves as an internal standard for the detection and quantification of oxibendazole residues in animal-derived products, especially milk samples. The deuterium labeling creates a mass shift that allows mass spectrometry methods to differentiate between the analyte and the internal standard while maintaining nearly identical chemical behavior.

Analytical Techniques

Oxibendazole-d7 is compatible with multiple analytical techniques, predominantly high-performance liquid chromatography (HPLC) and gas chromatography (GC). It is especially well-suited for use with mass spectrometry detection methods. One specific application involves its use in QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction methodology coupled with ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) for the determination of oxibendazole in milk samples.

Pharmacokinetic Studies

The enhanced metabolic stability of Oxibendazole-d7 makes it an invaluable tool in pharmacokinetic research. It aids in the accurate measurement of drug absorption, distribution, metabolism, and excretion (ADME) in animals, which is crucial for evaluating drug safety and efficacy. This application is particularly important in research aimed at optimizing dosage regimens and addressing issues of drug resistance in veterinary medicine.

Research and Development Applications

Beyond its analytical applications, Oxibendazole-d7 contributes to broader research and development efforts in veterinary pharmacology and parasitology.

Antiparasitic Research

Oxibendazole-d7 plays a significant role in research focused on developing more effective treatments for parasitic infections in livestock. By enabling more precise pharmacokinetic studies, it contributes to the optimization of dosage regimens and strategies to minimize drug resistance. This is particularly relevant given the persistent challenge of anthelmintic resistance in veterinary medicine.

Quality Control in Pharmaceutical Manufacturing

As an analytical standard, Oxibendazole-d7 supports quality control processes in the pharmaceutical manufacturing of veterinary anthelmintics. It enables precise quantification of the active pharmaceutical ingredient and helps ensure consistent product quality across manufacturing batches.

Parameter	Specification
Purity	≥95%
Format	Neat (solid)
Storage Temperature	-20°C
Shipping Condition	Room temperature
Shelf Life	Limited, with expiry date on label
Intended Use	Research only, not for therapeutic use